2-Tert-butyl-1,3-benzothiazole-6-sulfonyl chloride
Overview
Description
2-Tert-butyl-1,3-benzothiazole-6-sulfonyl chloride is a chemical compound with the molecular formula C11H12ClNO2S2 and a molecular weight of 289.80 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12ClNO2S2/c1-11(2,3)10-13-8-5-4-7(17(12,14)15)6-9(8)16-10/h4-6H,1-3H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 289.80 . The boiling point and storage conditions are not specified .Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of 2-Oxo-2,3-Dihydro-1,3-Benzothiazole-6-Sulfonyl Chlorides : Treatment of 1,3-benzothiazol-2(3H)-one and its derivatives with chlorosulfonic acid produces corresponding sulfonyl chlorides, which react with various agents to form acids, esters, and amides (Dushamov et al., 2020).
Friedel-Crafts Sulfonylation in Ionic Liquids : 1-Butyl-3-methylimidazolium chloroaluminate ionic liquids are used as a reaction media for the Friedel-Crafts sulfonylation of benzene and substituted benzenes, showing enhanced reactivity and almost quantitative yields of diaryl sulfones (Nara, Harjani, & Salunkhe, 2001).
Oxidative Chlorination
- Oxidative Chlorination of S-Alkylisothiourea Salts : A variety of S-alkylisothiourea salts are converted into corresponding sulfonyl chlorides through tert-butyl chlorite mediated oxidative chlorination, offering environmental and procedural advantages (Qiu & Wang, 2015).
Other Applications
- Synthesis of Sulfonylated 1,3-Oxazines : A copper-catalyzed aminosulfonylation of O-homoallyl benzimidates with sodium sulfinates has been developed using tert-butyl peroxybenzoate, leading to potentially bioactive 1,3-oxazines (Dong et al., 2021).
Properties
IUPAC Name |
2-tert-butyl-1,3-benzothiazole-6-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2S2/c1-11(2,3)10-13-8-5-4-7(17(12,14)15)6-9(8)16-10/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGHLTLJQSWFYPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC2=C(S1)C=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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